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Compound of Interest

Compound Name: H-Orn(Boc)-OMe.HCI

Cat. No.: B613351

An In-depth Technical Guide to H-Orn(Boc)-OMe.HCI

This guide provides an in-depth overview of the chemical properties of H-Orn(Boc)-OMe.HCI,
a compound of significant interest to researchers, scientists, and professionals in the field of
drug development.

Physicochemical Properties

H-Orn(Boc)-OMe.HCI, also known as N-delta-t-butoxycarbonyl-L-ornithine methyl ester
hydrochloride, is a derivative of the amino acid ornithine. The incorporation of the Boc (tert-
butoxycarbonyl) protecting group and the methyl ester modification makes it a valuable building
block in peptide synthesis and other organic chemistry applications.
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Property Value
Molecular Formula C11H23CIN204[1]12]13114]

) 282.77 g/mol [5] (also cited as 282.76 g/mol [1]
Molecular Weight

[3])

CAS Number 2480-96-8[1][2][5]
Appearance White to off-white solid[2][3]
Purity Typically 297%[2][5]

Inert atmosphere, room temperature or 2-8°C[1]

[3]

Storage Conditions

Structural Representation and Logical Relationships

The molecular structure of H-Orn(Boc)-OMe.HCI is central to its reactivity and utility. The
following diagram illustrates the key functional groups and their relationships within the
molecule.
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Molecular components of H-Orn(Boc)-OMe.HCI.

Experimental Protocols

Due to the nature of this request focusing on the intrinsic properties of a chemical compound,
detailed experimental protocols for its synthesis or use are not provided here. The
characterization data presented is typically obtained through standard analytical techniques
such as:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and
identify the presence of key functional groups.

e Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental
composition.

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Researchers utilizing H-Orn(Boc)-OMe.HCI in their work would develop specific experimental
protocols tailored to their application, such as solid-phase peptide synthesis (SPPS) or
solution-phase reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [H-Orn(Boc)-OMe.HCI molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613351#h-orn-boc-ome-hcl-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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